Cas no 675602-80-9 (1-PYRROLIDIN-3-(2'-CHLOROPHENYL)-3-(N-CBZ-N-METHYL)AMINO-PROPANE)

• Product Name: 1-PYRROLIDIN-3-(2'-CHLOROPHENYL)-3-(N-CBZ-N-METHYL)AMINO-PROPANE
• CAS No: 675602-80-9
• MF: C₂₂H₂₇ClN₂O₂
• MW: 386.914984941483
• MDL: MFCD03426419
• CID: 966284
• PubChem ID: 2760521
• Update Time: 2025-10-20

1-PYRROLIDIN-3-(2'-CHLOROPHENYL)-3-(N-CBZ-N-METHYL)AMINO-PROPANE Chemical and Physical Properties

Names and Identifiers

• 1-PYRROLIDIN-3-(2'-CHLOROPHENYL)-3-(N-CBZ-N-METHYL)AMINO-PROPANE
• [1-(2-Chloro-phenyl)-3-pyrrolidin-1-yl-propyl]-methyl-carbamic acid benzyl ester
• 1-Pyrrolidin-3-(2'-chlorophenyl)-3-(N-Cbz-N-
• A12861
• AB14904
• AC1MC2VE
• Benzyl [1-(2-chlorophenyl)-3-(pyrrolidin-1-yl)propyl]methylcarbamate
• DTXSID00375200
• Benzyl(1-(2-chlorophenyl)-3-(pyrrolidin-1-yl)propyl)(methyl)carbamate
• Benzyl (1-(2-chlorophenyl)-3-(pyrrolidin-1-yl)propyl)(methyl)carbamate
• benzyl N-[1-(2-chlorophenyl)-3-pyrrolidin-1-ylpropyl]-N-methylcarbamate
• 675602-80-9
• MFCD03426419
• CS-0172393

• MDL： MFCD03426419
• Inchi： 1S/C22H27ClN2O2/c1-24(22(26)27-17-18-9-3-2-4-10-18)21(13-16-25-14-7-8-15-25)19-11-5-6-12-20(19)23/h2-6,9-12,21H,7-8,13-17H2,1H3
• InChI Key： HFKBWYUKRSNBLT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(CCN1CCCC1)N(C(=O)OCC1C=CC=CC=1)C

Computed Properties

• Exact Mass: 386.17631
• Monoisotopic Mass: 386.176
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• Density: 1.178
• Boiling Point: 511.2°C at 760 mmHg
• Flash Point: 263°C
• Refractive Index: 1.58
• PSA: 32.78

1-PYRROLIDIN-3-(2'-CHLOROPHENYL)-3-(N-CBZ-N-METHYL)AMINO-PROPANE Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 1-PYRROLIDIN-3-(2'-CHLOROPHENYL)-3-(N-CBZ-N-METHYL)AMINO-PROPANE

Research Brief on 1-PYRROLIDIN-3-(2'-CHLOROPHENYL)-3-(N-CBZ-N-METHYL)AMINO-PROPANE (CAS: 675602-80-9)

The compound 1-PYRROLIDIN-3-(2'-CHLOROPHENYL)-3-(N-CBZ-N-METHYL)AMINO-PROPANE (CAS: 675602-80-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 675602-80-9 as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the pyrrolidine ring and the chlorophenyl moiety, make it a versatile scaffold for drug discovery. Researchers have explored its utility in the development of central nervous system (CNS) targeting agents, given its ability to modulate neurotransmitter systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-PYRROLIDIN-3-(2'-CHLOROPHENYL)-3-(N-CBZ-N-METHYL)AMINO-PROPANE exhibit potent binding affinity for sigma-1 and sigma-2 receptors, which are implicated in neuropsychiatric disorders and cancer. The study employed molecular docking and in vitro assays to validate these interactions, suggesting potential applications in neurodegenerative disease therapy.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where researchers optimized the synthetic route for 675602-80-9 to improve yield and purity. The modified protocol utilized a Pd-catalyzed cross-coupling reaction, achieving a 78% yield with high enantiomeric excess. This methodological improvement is critical for scaling up production for preclinical studies.

In terms of biological evaluation, recent in vivo studies have shown that this compound can cross the blood-brain barrier (BBB) efficiently, as evidenced by positron emission tomography (PET) imaging in rodent models. This property enhances its candidacy for CNS drug development. However, challenges remain in optimizing its metabolic stability, as preliminary pharmacokinetic data indicate rapid hepatic clearance.

Future research directions for 1-PYRROLIDIN-3-(2'-CHLOROPHENYL)-3-(N-CBZ-N-METHYL)AMINO-PROPANE include structure-activity relationship (SAR) studies to refine its selectivity and potency, as well as investigations into its potential off-target effects. Collaborative efforts between academic and industrial researchers are expected to accelerate its translation into clinical candidates.

In conclusion, 675602-80-9 represents a promising chemical entity with multifaceted applications in medicinal chemistry. Its ongoing exploration underscores the dynamic interplay between chemical synthesis and biological evaluation in modern drug discovery pipelines.